![molecular formula C17H25ClN2O2S B248434 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine](/img/structure/B248434.png)
1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine
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Overview
Description
1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine, also known as CSP, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. CSP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. This compound has been shown to bind to and modulate the activity of these receptors, leading to its various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including neuroprotective, anxiolytic, antidepressant, and anti-cancer properties. In neurology, this compound has been shown to protect against neuronal damage and may help to prevent the progression of neurodegenerative diseases. In psychiatry, this compound has been shown to reduce anxiety and depression symptoms. In oncology, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine has several advantages for use in laboratory experiments. It is easy to synthesize and can be produced in large quantities. It has well-established pharmacological properties and has been extensively studied in the literature. However, this compound also has some limitations. It has a relatively short half-life and may require frequent administration in order to maintain therapeutic levels. It may also have some off-target effects that need to be carefully considered in experimental design.
Future Directions
There are several potential future directions for research on 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine. One area of interest is in the development of more potent and selective this compound derivatives that may have improved therapeutic properties. Another area of interest is in the study of the long-term effects of this compound on various physiological systems, including the immune and cardiovascular systems. Finally, there is interest in the development of new drug delivery systems that may improve the bioavailability and efficacy of this compound.
Synthesis Methods
The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-methylcyclohexylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product. The synthesis of this compound has been well-established in the literature and can be easily reproduced in the laboratory.
Scientific Research Applications
1-[(4-Chlorophenyl)sulfonyl]-4-(4-methylcyclohexyl)piperazine has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, this compound has been studied as a potential treatment for anxiety and depression. In oncology, this compound has been shown to have anti-cancer properties and may be useful in the treatment of various types of cancer.
properties
Molecular Formula |
C17H25ClN2O2S |
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Molecular Weight |
356.9 g/mol |
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-4-(4-methylcyclohexyl)piperazine |
InChI |
InChI=1S/C17H25ClN2O2S/c1-14-2-6-16(7-3-14)19-10-12-20(13-11-19)23(21,22)17-8-4-15(18)5-9-17/h4-5,8-9,14,16H,2-3,6-7,10-13H2,1H3 |
InChI Key |
LWEXILHGFNDJEM-UHFFFAOYSA-N |
SMILES |
CC1CCC(CC1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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